Cas no 1807033-76-6 (Ethyl 2-cyano-4-methoxy-5-nitrobenzoate)

• Product Name: Ethyl 2-cyano-4-methoxy-5-nitrobenzoate
• CAS No: 1807033-76-6
• MF: C₁₁H₁₀N₂O₅
• MW: 250.207502841949
• CID: 4955355
• Update Time: 2025-06-08

Ethyl 2-cyano-4-methoxy-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-methoxy-5-nitrobenzoate

• Inchi： 1S/C11H10N2O5/c1-3-18-11(14)8-5-9(13(15)16)10(17-2)4-7(8)6-12/h4-5H,3H2,1-2H3
• InChI Key： FZDWVIDSLQJKOS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C#N)=CC(=C(C=1)[N+](=O)[O-])OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 369
• XLogP3: 1.7
• Topological Polar Surface Area: 105

Additional information on Ethyl 2-cyano-4-methoxy-5-nitrobenzoate

Research Brief on Ethyl 2-cyano-4-methoxy-5-nitrobenzoate (CAS: 1807033-76-6): Recent Advances and Applications

Ethyl 2-cyano-4-methoxy-5-nitrobenzoate (CAS: 1807033-76-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitro and cyano functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory and oncological pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and future prospects.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Ethyl 2-cyano-4-methoxy-5-nitrobenzoate as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinase isoforms implicated in cancer progression. The researchers employed a combination of computational modeling and in vitro assays to optimize the compound's structure-activity relationship (SAR), leading to the identification of several promising candidates for further preclinical evaluation.

Another notable advancement was reported in a 2024 ACS Chemical Biology article, which explored the compound's utility in photoaffinity labeling applications. The nitro and cyano groups of Ethyl 2-cyano-4-methoxy-5-nitrobenzoate were leveraged to develop photoreactive probes for studying protein-ligand interactions. This approach provided valuable insights into the binding mechanisms of target proteins, facilitating the design of more selective and efficacious drugs. The study underscored the versatility of this compound as a tool in chemical biology research.

Beyond its applications in drug discovery, Ethyl 2-cyano-4-methoxy-5-nitrobenzoate has also been investigated for its potential in material science. A recent Chemical Communications publication highlighted its use in the synthesis of organic semiconductors. The electron-withdrawing properties of the nitro and cyano groups were found to enhance the charge transport characteristics of the resulting materials, making them suitable for use in optoelectronic devices. This interdisciplinary application further expands the compound's relevance in both biomedical and technological fields.

In conclusion, Ethyl 2-cyano-4-methoxy-5-nitrobenzoate (CAS: 1807033-76-6) continues to be a compound of significant interest due to its multifunctional properties and broad applicability. Recent research has elucidated its potential in drug discovery, chemical biology, and material science, paving the way for future innovations. As synthetic methodologies and analytical techniques advance, it is anticipated that this compound will play an increasingly prominent role in the development of next-generation therapeutics and functional materials.